5-(Bromomethyl)-2-fluoro-4-iodopyridine

• Molecular Formula: C6H4BrFIN
• Molecular Weight: 315.91 g/mol
• IUPAC Name: 5-(bromomethyl)-2-fluoro-4-iodopyridine
• InChI: InChI=1S/C6H4BrFIN/c7-2-4-3-10-6(8)1-5(4)9/h1,3H,2H2
• InChI Key: ZOSIXKLMVJHENK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1F)CBr)I

Description

5-(Bromomethyl)-2-fluoro-4-iodopyridine ( 1034466-98-2) is a high-value, multifunctional halopyridine derivative designed for advanced chemical synthesis. Its molecular formula is C 6 H 4 BrFIN, and it has a molecular weight of 315.91 . This compound serves as a critical synthetic intermediate, or building block, for constructing more complex molecules in medicinal chemistry and drug discovery. The structure of this compound features three distinct reactive sites, which allow for selective and sequential chemical transformations. The bromomethyl group is a key functionality, as it can participate in nucleophilic substitution reactions, be converted to other carbonyl groups, or be used to incorporate the pyridine moiety into larger molecular frameworks . For instance, halomethyl ketones like this are valuable precursors in the synthesis of Peptidyl Fluoromethyl Ketones (PFMKs), which are potent inhibitors of serine and cysteine proteases . These protease inhibitors are essential tools for studying enzymatic pathways and are being investigated as potential therapeutics for conditions ranging from rheumatoid arthritis to viral infections, such as targeting the 3CLpro protease of SARS-CoV-2 . Furthermore, the iodine and fluorine atoms on the pyridine ring enable further elaboration via metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille) and nucleophilic aromatic substitution, respectively . This makes 5-(Bromomethyl)-2-fluoro-4-iodopyridine an exceptionally versatile scaffold for generating a diverse array of disubstituted pyridine compounds aimed at biological screening and optimization. Handling and Usage: This product is intended for research purposes only in a controlled laboratory setting. It is not for diagnostic, therapeutic, or personal use. Researchers should consult the relevant Safety Data Sheet (SDS) prior to use and adhere to all standard safety protocols for handling hazardous chemicals.

Comparison with Similar Compounds

Key Features :

• Reactivity : The bromomethyl group is highly reactive in nucleophilic substitutions, enabling functionalization at the 5-position.
• Electronic Effects : Fluorine at position 2 deactivates the pyridine ring, directing electrophilic substitutions to specific sites.
• Applications : The iodine atom at position 4 makes this compound valuable in pharmaceutical and agrochemical synthesis, particularly in constructing complex heterocycles .

Comparison with Similar Compounds

The following structurally analogous compounds are compared based on substituent positions, halogens, and inferred reactivity:

5-Bromo-2-fluoro-4-iodopyridine (CID 130748977)

• Molecular Formula : C5H2BrFIN
• Molecular Weight : 329.89 g/mol
• Substituents : Bromo (-Br) at position 5, fluoro (-F) at 2, iodo (-I) at 4.
• Bromine at position 5 may participate in Ullmann or Buchwald-Hartwig couplings but is less reactive in nucleophilic substitutions compared to bromomethyl. Similar applications in cross-coupling due to iodine at position 4 .

5-Chloro-2-fluoro-4-iodopyridine (CAS 153034-86-7)

• Molecular Formula : C5H2ClFIN
• Molecular Weight : 285.43 g/mol
• Substituents : Chloro (-Cl) at position 5, fluoro (-F) at 2, iodo (-I) at 4.
• Comparison :
  • Chlorine’s lower electronegativity compared to bromine/bromomethyl reduces steric hindrance but limits reactivity in certain coupling reactions.
  • Iodine retains utility in cross-coupling, similar to the target compound.
  • Structural similarity score: 0.76 (based on ) .

2-Bromo-5-fluoro-4-iodopyridine

• Molecular Formula : C5H2BrFIN
• Molecular Weight : 329.89 g/mol
• Substituents : Bromo (-Br) at position 2, fluoro (-F) at 5, iodo (-I) at 4.
• Comparison :
  • Altered substituent positions significantly impact electronic distribution. Bromine at position 2 may hinder electrophilic substitutions compared to fluorine.
  • Iodine at position 4 retains cross-coupling utility, but the overall reactivity profile diverges due to positional differences .

5-(Bromomethyl)-2-fluoropyridine (CAS 105827-74-5)

• Molecular Formula : C6H5BrFN
• Molecular Weight : 190.01 g/mol
• Substituents : Bromomethyl (-CH2Br) at position 5, fluoro (-F) at 2.
• Bromomethyl group retains alkylation reactivity, making it useful in derivatization reactions. Lower molecular weight and simpler structure reduce versatility compared to the target compound .

2-Bromo-4-(bromomethyl)-5-fluoropyridine (CAS 1227509-89-8)

• Molecular Formula : C6H4Br2FN
• Molecular Weight : 268.91 g/mol
• Substituents : Bromo (-Br) at position 2, bromomethyl (-CH2Br) at 4, fluoro (-F) at 5.
• Bromomethyl at position 4 vs. 5 alters regioselectivity in subsequent reactions. Absence of iodine limits cross-coupling applications .

Data Table: Comparative Overview

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Highlights
5-(Bromomethyl)-2-fluoro-4-iodopyridine	C6H4BrFIN	355.92	5-CH2Br, 2-F, 4-I	High alkylation and cross-coupling potential
5-Bromo-2-fluoro-4-iodopyridine	C5H2BrFIN	329.89	5-Br, 2-F, 4-I	Cross-coupling via I; limited alkylation
5-Chloro-2-fluoro-4-iodopyridine	C5H2ClFIN	285.43	5-Cl, 2-F, 4-I	Lower halogen reactivity; similar I utility
2-Bromo-5-fluoro-4-iodopyridine	C5H2BrFIN	329.89	2-Br, 5-F, 4-I	Altered electronic effects due to Br at 2
5-(Bromomethyl)-2-fluoropyridine	C6H5BrFN	190.01	5-CH2Br, 2-F	Alkylation-focused; no cross-coupling site
2-Bromo-4-(bromomethyl)-5-fluoropyridine	C6H4Br2FN	268.91	2-Br, 4-CH2Br, 5-F	Dual Br sites; no iodine for coupling

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 5-(Bromomethyl)-2-fluoro-4-iodopyridine, and how can reaction conditions be optimized for higher yields?

• Methodology :

• Bromination : Use brominating agents like N-bromosuccinimide (NBS) in radical-initiated reactions (avoiding BenchChem sources). Solvents such as CCl₄ or DMF can influence selectivity and yield .
• Halogenation sequence : Sequential halogenation (e.g., fluorination followed by iodination) using reagents like KF and KI under controlled temperatures (60–80°C) .
• Optimization : Employ continuous flow reactors to enhance scalability and reduce side reactions. Adjust parameters like residence time, temperature, and catalyst loading (e.g., AIBN for radical initiation) .

Q. What analytical techniques are recommended for characterizing the structure and purity of 5-(Bromomethyl)-2-fluoro-4-iodopyridine?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : Use ¹H, ¹³C, and ¹⁹F NMR to confirm substitution patterns and detect impurities. For example, ¹⁹F NMR can verify fluorine positioning .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) to assess purity (>98%) and monitor degradation products .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) for exact mass confirmation (e.g., [M+H]+ ion matching theoretical values) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported reaction yields when synthesizing halogenated pyridine derivatives like 5-(Bromomethyl)-2-fluoro-4-iodopyridine?

• Methodology :

• Design of Experiments (DoE) : Systematically test variables (e.g., brominating agent, solvent polarity, reaction time) to identify critical factors. For example, substituting NBS with 1,3-dibromo-5,5-dimethylhydantoin may improve regioselectivity .
• Kinetic Studies : Monitor reaction progress via in-situ FTIR or GC-MS to detect intermediates and optimize quenching times .
• Cross-Validation : Replicate published protocols under controlled conditions (e.g., inert atmosphere, anhydrous solvents) to isolate discrepancies caused by moisture or oxygen .

Q. What strategies are effective in enhancing the stability of 5-(Bromomethyl)-2-fluoro-4-iodopyridine during storage and experimental procedures?

• Methodology :

• Storage : Store under inert gas (Ar/N₂) at –20°C in amber vials to prevent photodegradation. Desiccants (e.g., silica gel) mitigate hydrolysis of the bromomethyl group .
• Stability Screening : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring to identify degradation pathways (e.g., dehalogenation or oxidation) .
• In-situ Stabilizers : Add radical inhibitors (e.g., BHT) during reactions to suppress unwanted side reactions .

Q. How can computational chemistry methods aid in predicting the reactivity of 5-(Bromomethyl)-2-fluoro-4-iodopyridine in nucleophilic substitution reactions?

• Methodology :

• Density Functional Theory (DFT) : Calculate electrostatic potential maps to identify electrophilic centers (e.g., bromomethyl vs. iodo positions). Transition state modeling predicts regioselectivity in SN2 reactions .
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., DMF vs. THF) on reaction kinetics using software like Gaussian or GROMACS .
• Docking Studies : Predict binding affinities with biological targets (e.g., kinases) to prioritize derivatives for synthesis .

Q. What experimental approaches are suitable for investigating the biological interactions of 5-(Bromomethyl)-2-fluoro-4-iodopyridine with enzyme targets?

• Methodology :

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (Kₐ, K_d) with immobilized enzymes .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) to assess covalent vs. non-covalent interactions .
• X-ray Crystallography : Co-crystallize the compound with target proteins (e.g., cytochrome P450) to resolve binding modes and guide structure-activity relationship (SAR) studies .